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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triallyl phosphate (TAP) is an organophosphate ester with the chemical formula CoH1504P.[1]
It is a colorless, water-white liquid characterized by the presence of three allyl groups attached
to a central phosphate moiety.[1][2] This unique structure imparts a range of useful chemical
properties, leading to its application as a flame retardant, plasticizer, and an intermediate in
chemical synthesis.[1][2] Notably, the reactivity of the allyl groups allows for polymerization and
cross-linking, making it a valuable monomer in polymer chemistry.[1] This technical guide
provides an in-depth overview of the chemical structure, properties, synthesis, and potential
biological effects of triallyl phosphate.

Chemical Structure and Identification

The chemical structure of triallyl phosphate consists of a central phosphorus atom double-
bonded to one oxygen atom and single-bonded to three allyloxy groups.

Molecular Structure:
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Step 1: Formation of Triallyl Phosphite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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